Cas no 646516-94-1 (Phenol, dimethyloctyl-)

Phenol, dimethyloctyl- structure
Phenol, dimethyloctyl- structure
Product Name:Phenol, dimethyloctyl-
CAS No:646516-94-1
MF:C16H26O
MW:234.377045154572
CID:419956
PubChem ID:54214619
Update Time:2025-04-19

Phenol, dimethyloctyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, dimethyloctyl-
    • 3,4-dimethyl-2-octylphenol
    • DTXSID40709808
    • SCHEMBL982790
    • dimethyloctylphenol
    • PYHDEONFTUSSGZ-UHFFFAOYSA-N
    • 646516-94-1
    • Inchi: 1S/C16H26O/c1-4-5-6-7-8-9-10-15-14(3)13(2)11-12-16(15)17/h11-12,17H,4-10H2,1-3H3
    • InChI Key: PYHDEONFTUSSGZ-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C)C(C)=C1CCCCCCCC

Computed Properties

  • Exact Mass: 234.19848
  • Monoisotopic Mass: 234.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol, dimethyloctyl- Related Literature

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